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Introduction
Octanoyl-Coenzyme A (Octanoyl-CoA) is a critical intermediate in mitochondrial fatty acid β-

oxidation and plays a role in various metabolic processes.[1][2] As a medium-chain acyl-CoA, it

serves as a substrate for several enzymes, including medium-chain acyl-CoA dehydrogenase

(MCAD).[1] The availability of high-purity octanoyl-CoA is essential for a range of experimental

applications, including enzyme kinetics, inhibitor screening, and as a standard for analytical

methods like mass spectrometry. These application notes provide a detailed protocol for the

chemical synthesis, purification, and characterization of octanoyl-CoA for use as a laboratory

standard.

Physicochemical Properties and Storage
A summary of the key properties of octanoyl-CoA is presented below. Proper storage is critical

to maintain its stability.
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Property Value Reference

Chemical Formula C₂₉H₅₀N₇O₁₇P₃S [2][3]

Molar Mass 893.732 g/mol [2]

Appearance Solid [4]

Solubility Water (10 mg/ml), Methanol [1][4]

Storage Temperature -20°C [1][4]

Stability
≥ 4 years (when stored

properly as a solid)
[1][4]

Note: Aqueous solutions are not recommended for storage beyond one day to prevent

degradation.[4]

Synthesis of Octanoyl-CoA
The synthesis of octanoyl-CoA is achieved by coupling octanoic acid with Coenzyme A (CoA).

The following protocol is adapted from the symmetric anhydride method, which is effective for

forming the thioester bond between the carboxyl group of the fatty acid and the thiol group of

CoA.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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